1-Benzhydryl-3-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)urea

• IUPAC Name: 1-benzhydryl-3-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]urea
• InChI: InChI=1S/C24H20N2O2S2/c27-23(20-12-7-15-29-20)21-14-13-19(30-21)16-25-24(28)26-22(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-15,22H,16H2,(H2,25,26,28)
• InChI Key: YGLWWPBSOVWGII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)NCC3=CC=C(S3)C(=O)C4=CC=CS4
• Molecular Formula: C24H20N2O2S2
• Molecular Weight: 432.6 g/mol

Description

1-Benzhydryl-3-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)urea is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. It is a urea derivative that has been synthesized through a multistep process involving various chemical reactions.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the efficient synthesis of thiophene-containing urea derivatives, which are of interest due to their diverse chemical properties and potential applications. For instance, a study detailed an efficient process for synthesizing derivatives from aromatic aldehydes, 4,4,4-trifluoro-1-(thien-2-yl)butane-1,3-dione, and urea under different conditions, highlighting the role of catalysts and reaction conditions in obtaining high yields of target compounds (Liang-ce et al., 2016).

Antimicrobial and Analgesic Activity

Another study synthesized benzo[b]thiophene substituted ureas and evaluated their antimicrobial and analgesic activities, demonstrating the potential of thiophene-containing urea derivatives in developing new pharmacological agents (Kumara et al., 2009).

Acetylcholinesterase Inhibitors

Research on flexible 1-(2-aminoethoxy)alkyl-3-ar(o)yl(thio)ureas investigated their use as acetylcholinesterase inhibitors, offering insights into designing compounds with potential applications in treating diseases like Alzheimer's (Vidaluc et al., 1995).

Antioxidant Activity

A study on the synthesis and evaluation of antioxidant activity for some pyrimidin-2(1H)-one derivatives, including reactions with urea, showcased the application of thiophene derivatives in developing compounds with potential antioxidant properties (George et al., 2010).

Photovoltaic Performance

The influence of annealing temperature on photovoltaic performance using novel thermocleavable materials, including thiophene derivatives, was studied, highlighting the potential of these compounds in improving solar cell efficiencies (Helgesen et al., 2010).

Antifilarial Agents

Compounds synthesized from benzimidazole and urea derivatives showed antifilarial activity, suggesting applications in developing treatments for parasitic infections (Ram et al., 1984).